Cas no 41764-07-2 (4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid)

• Product Name: 4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid
• CAS No: 41764-07-2
• MF: C₁₁H₁₀O₅
• MW: 222.1941
• CID: 876768
• Update Time: 2025-10-29

4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-[3,4-(METHYLENEDIOXY)PHENYL]-4-OXOBUTYRIC ACID
• 4-(1,3-benzodioxol-5-yl)-4-oxobutanoic acid
• CL 2684
• 4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid

• Inchi： InChI=1S/C11H10O5/c12-8(2-4-11(13)14)7-1-3-9-10(5-7)16-6-15-9/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： PAZRPPFUVZPPCS-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(=O)CCC(=O)O)OCO2

Computed Properties

• Exact Mass: 222.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.39
• Boiling Point: 465.7°C at 760 mmHg
• Flash Point: 189°C
• Refractive Index: 1.581
• PSA: 72.83000
• LogP: 1.46280

Additional information on 4-3,4-(Methylenedioxy)phenyl-4-oxobutyric acid

Comprehensive Guide to 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid (CAS No. 41764-07-2)

4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid (CAS No. 41764-07-2) is a specialized organic compound with a wide range of applications in pharmaceutical research, flavor and fragrance industries, and material science. This compound, also known as Methylenedioxyphenyl-4-oxobutyric acid, features a unique molecular structure that combines a methylenedioxy functional group with a 4-oxobutyric acid moiety. Its versatility makes it a valuable intermediate in synthetic chemistry.

The growing interest in bioactive compounds and natural product derivatives has increased the demand for 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid. Researchers are particularly interested in its potential role in developing novel therapeutic agents, especially in the fields of neuropharmacology and anti-inflammatory drug development. The compound's structural similarity to certain plant-derived metabolites further enhances its appeal in green chemistry applications.

From a chemical perspective, 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid exhibits interesting properties that make it suitable for various synthetic transformations. The carbonyl group in the 4-oxobutyric acid portion allows for nucleophilic additions, while the aromatic ring system provides opportunities for electrophilic substitutions. These characteristics have led to its use in creating more complex molecules for drug discovery programs.

The compound's relevance extends to the flavor and fragrance industry, where derivatives of methylenedioxy-containing compounds are known to contribute to sensory profiles. Recent trends in natural and sustainable ingredients have prompted investigations into how 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid might serve as a precursor for biodegradable fragrance components.

Analytical chemists working with 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid typically employ advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy for characterization and purity assessment. The compound's UV absorption properties make it particularly suitable for detection in various analytical methods, which is crucial for quality control in pharmaceutical manufacturing.

In material science applications, researchers are exploring the potential of 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid derivatives in polymer chemistry. The compound's ability to participate in condensation reactions makes it a candidate for creating novel polymeric materials with specific optical or electronic properties. This aligns with current industry demands for functional materials in electronics and coatings.

The safety profile of 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid has been studied in various contexts, with particular attention to its handling in laboratory settings. While not classified as hazardous under standard conditions, proper chemical safety protocols should always be followed when working with this compound, including the use of appropriate personal protective equipment.

Market analysis indicates steady growth in the availability of 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid from specialty chemical suppliers. The compound is typically offered in research quantities with varying purity grades to meet different application needs. Current pricing trends reflect its status as a high-value intermediate in organic synthesis.

Future research directions for 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid may include exploring its potential in catalysis and asymmetric synthesis. The compound's structural features suggest it could serve as a chiral auxiliary or ligand in certain stereoselective reactions, which would significantly enhance its utility in pharmaceutical synthesis.

For researchers considering working with 4-[3,4-(Methylenedioxy)phenyl]-4-oxobutyric acid, it's important to consult recent literature on its synthetic applications and derivatization methods. The compound's versatility means that proper experimental design can unlock numerous possibilities in molecular design and chemical innovation.